methyl 1-(2-chlorophenyl)-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylate
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Description
Methyl 1-(2-chlorophenyl)-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C17H12Cl2N2O2 and its molecular weight is 347.2. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activity
The compound has been investigated for its potential insecticidal activity. A study found that specific derivatives of this compound, particularly those involving stereochemical configurations, demonstrated significant insecticidal properties against pests like American cockroaches and house flies. The research highlighted the importance of the conformation of substituents on the N-1 atom in the pyrazoline ring for insecticidal effects, suggesting a critical role of molecular structure in determining the potency of such compounds as insecticides (Hasan et al., 1996).
Antimicrobial and Anticancer Properties
Another significant area of application for derivatives of this compound is in the development of antimicrobial and anticancer agents. Research has synthesized novel pyrazole derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showing that some of these compounds exhibit higher anticancer activity than standard drugs like doxorubicin. Moreover, these compounds have demonstrated good to excellent antimicrobial activity, highlighting their potential in medical treatment and drug development (Hafez et al., 2016).
Synthetic Methodologies
The compound also plays a role in synthetic chemistry, serving as a precursor or intermediate in the synthesis of more complex molecules. For instance, its derivatives have been used in the one-pot synthesis of certain pyrano[2,3-d]pyrimidine-3-carboxylate derivatives, showcasing an efficient and green approach to synthesizing these compounds. This highlights the versatility and utility of the compound in facilitating the development of novel synthetic methodologies (Yadav et al., 2021).
Structural and Molecular Studies
Moreover, the compound and its derivatives have been subjects of structural and molecular studies, with research focusing on their crystal and molecular structure analysis. Such studies are crucial for understanding the fundamental properties of these compounds, which can inform their potential applications in various scientific domains. For example, the synthesis and characterization of specific pyrazole derivatives have led to insights into their structural properties, contributing to a better understanding of their reactivity and interactions at the molecular level (Achutha et al., 2017).
Properties
IUPAC Name |
methyl 1-(2-chlorophenyl)-5-(4-chlorophenyl)pyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2O2/c1-23-17(22)14-10-16(11-6-8-12(18)9-7-11)21(20-14)15-5-3-2-4-13(15)19/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPADVVCUEZDMDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.